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Compound of Interest

Compound Name: BMS-919373

Cat. No.: B1192345 Get Quote

For researchers, scientists, and drug development professionals handling BMS-919373, a

selective IKur current blocker, adherence to proper disposal procedures is paramount for

ensuring laboratory safety and environmental protection.[1][2] While specific disposal

instructions for BMS-919373 are not readily available in public documentation, a

comprehensive approach based on general chemical safety principles and information from

Safety Data Sheets (SDS) for similar research compounds is essential.

Immediate Safety and Handling Precautions
Before proceeding with disposal, it is critical to handle BMS-919373 with appropriate personal

protective equipment (PPE). Based on safety data for analogous compounds, this includes:

Eye Protection: Wear safety glasses or goggles. In case of eye contact, rinse cautiously with

water for several minutes and seek immediate medical attention.[3]

Hand Protection: Wear suitable chemical-resistant gloves.

Skin Protection: Avoid skin contact. If contact occurs, wash the affected area thoroughly with

soap and water.

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection to avoid

breathing dust.

Step-by-Step Disposal Protocol
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The following procedure outlines a recommended course of action for the disposal of BMS-
919373, emphasizing compliance with local and institutional regulations.

Consult the Safety Data Sheet (SDS): The most critical first step is to obtain and thoroughly

review the SDS provided by the specific supplier of BMS-919373. This document will contain

detailed information regarding the compound's hazards, handling, and disposal

requirements.

Waste Identification and Segregation:

Solid Waste: Unused or expired BMS-919373 powder should be collected in a clearly

labeled, sealed container. Do not mix with other chemical waste unless compatibility is

confirmed.

Liquid Waste: Solutions containing BMS-919373, such as those prepared in DMSO,

should be collected in a designated, labeled waste container for organic solvents.[4][5] Do

not dispose of these solutions down the drain.

Contaminated Materials: All disposable labware, such as pipette tips, tubes, and gloves,

that have come into contact with BMS-919373 should be collected in a designated

hazardous waste container.

Environmental Considerations: Avoid release into the environment.[3] Some chemical

compounds are harmful to aquatic life with long-lasting effects.[3]

Institutional Waste Management: Contact your institution's Environmental Health and Safety

(EHS) office or chemical safety officer to arrange for the pickup and disposal of the

hazardous waste.[6][7] They will provide guidance on proper labeling and storage pending

disposal and ensure compliance with all federal, state, and local regulations.[7]

Hazard and Disposal Summary
The following table summarizes key hazard information and disposal recommendations based

on data for similar chemical compounds. This information should be considered as general

guidance and superseded by the specific SDS for BMS-919373.
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Hazard Category Description Disposal Recommendation

Acute Oral Toxicity Harmful if swallowed.[3]

Do not ingest. If swallowed,

rinse mouth and call a poison

center or doctor.[3]

Serious Eye Damage
Causes serious eye damage.

[3]

Wear eye protection. If in eyes,

rinse cautiously with water and

seek immediate medical

attention.[3]

Aquatic Hazard
Harmful to aquatic life with

long lasting effects.[3]

Avoid release to the

environment. Dispose of

contents/container in

accordance with local

regulations.[3]

Disposal Workflow
The logical flow for the proper disposal of a research chemical like BMS-919373 is illustrated in

the diagram below.
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Start: Have BMS-919373 for Disposal

Obtain and Review
Supplier's Safety Data Sheet (SDS)

Identify Waste Type
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End: Compliant Disposal

Click to download full resolution via product page

BMS-919373 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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